Cas no 3426-89-9 (Phenylphosphorodichloridite)

• Product Name: Phenylphosphorodichloridite
• CAS No: 3426-89-9
• Molecular Formula: C₆H₅OPCl₂
• Molecular Weight: 194.9831
• CID: 313993
• PubChem ID: 18908

Phenylphosphorodichloridite Properties

Names and Identifiers

• Phosphorodichloridousacid, phenyl ester
• dichloro(phenoxy)phosphane
• PHENYL PHOSPHORODICHLORIDITE
• diacid chloride of phenyl phosphorous acid
• Dichlorophenoxyphosphine
• EINECS 222-330-6
• Phenoxyphosphorus dichloride
• phenyl dichlorophosphinite
• Phenyl dichlorophosphite
• phenyl phosphorodichloridate
• Phenyl-phosphorodichloridit
• Phosphorigsaeurephenylesterdichlorid
• phosphorodichloridite of phenol
• MFCD00041721
• Phosphorodichloridous acid phenyl ester
• DTXSID5063021
• SCHEMBL991332
• Phenyl dichloridophosphite #
• Phenylphosphoro dichloridite
• PHOSPHORODICHLORIDOUS ACID, PHENYL ESTER
• NS00048850
• BRN 1866404
• 3426-89-9
• 4-06-00-00701 (Beilstein Handbook Reference)
• dichloro(phenoxy)phosphine
• FT-0693838

• InChIKey： LXHWDUISRBUGRA-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5Cl2OP/c7-10(8)9-6-4-2-1-3-5-6/h1-5H
• SMILES： ClP(OC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 193.94600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 193.9455072g/mol
• Heavy Atom Count: 10
• Complexity: 93.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 3.76990
• PSA: 22.82000
• Boiling Point: 99 °C (12 mmHg)
• Color/Form: Colorless Transparent Liquid
• Solubility: Soluble in most aprotic organic solvents
• Density: 1.359

Phenylphosphorodichloridite Security Information

• Safety Instruction： 45-38-36/37/39-28A-26
• Risk Phrases：R34; R23; R22
• Dangerous goods sign：
• Risk Phrases： 34-23-22

Phenylphosphorodichloridite Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds